Cas no 190437-45-7 (<br>(E)-N4-(2-(4-bromostyryl)-7-chloroquinazolin-4-yl)-N1,N1-diethylpentane-1,4 -diamine)

• Product Name: <br>(E)-N4-(2-(4-bromostyryl)-7-chloroquinazolin-4-yl)-N1,N1-diethylpentane-1,4 -diamine
• CAS No: 190437-45-7
• MF: C₂₅H₃₀BrClN₄
• MW: 501.889503955841
• CID: 3065181
• PubChem ID: 5285750
• Update Time: 2025-07-01

<br>(E)-N4-(2-(4-bromostyryl)-7-chloroquinazolin-4-yl)-N1,N1-diethylpentane-1,4 -diamine Chemical and Physical Properties

Names and Identifiers

• <br>(E)-N4-(2-(4-bromostyryl)-7-chloroquinazolin-4-yl)-N1,N1-diethylpentane-1,4 -diamine
• N4-(2-(4-Bromostyryl)-7-chloroquinazolin-4-yl)-N1,N1-diethylpentane-1,4-diamine
• (E)-N4-(2-(4-bromostyryl)-7-chloroquinazolin-4-yl)-N1,N1-diethylpentane-1,4-diamine
• Probes1_000233
• STK751456
• AKOS001483423
• N-[2-(4-BROMOSTYRYL)-7-CHLORO-4-QUINAZOLINYL]-N-[4-(DIETHYLAMINO)-1-METHYLBUTYL]AMINE
• F0266-0381
• Neuro1_000373
• CHEMBL579120
• Probes2_000274
• 1,4-Pentanediamine, N(sup 4)-(2-(2-(4-bromophenyl)ethenyl)-7-chloro-4-quinazolinyl)-N(sup 1),N(sup 1)-diethyl-
• BRN 4789526
• GNF-Pf-2689
• 74151-33-0
• 190437-45-7
• SCHEMBL3536852
• AKOS021607610
• N~4~-{2-[(E)-2-(4-bromophenyl)ethenyl]-7-chloroquinazolin-4-yl}-N~1~,N~1~-diethylpentane-1,4-diamine
• 4-N-[2-[(E)-2-(4-bromophenyl)ethenyl]-7-chloroquinazolin-4-yl]-1-N,1-N-diethylpentane-1,4-diamine

• Inchi： 1S/C25H30BrClN4/c1-4-31(5-2)16-6-7-18(3)28-25-22-14-13-21(27)17-23(22)29-24(30-25)15-10-19-8-11-20(26)12-9-19/h8-15,17-18H,4-7,16H2,1-3H3,(H,28,29,30)/b15-10+
• InChI Key： SDPFFPOZNWFUGT-XNTDXEJSSA-N
• SMILES： BrC1C=CC(=CC=1)/C=C/C1=NC2C=C(C=CC=2C(=N1)NC(C)CCCN(CC)CC)Cl

Computed Properties

• Exact Mass: 500.13424Da
• Monoisotopic Mass: 500.13424Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 41.1Ų

Additional information on <br>(E)-N4-(2-(4-bromostyryl)-7-chloroquinazolin-4-yl)-N1,N1-diethylpentane-1,4 -diamine

Exploring the Pharmacological Potential of (E)-N4-(2-(4-Bromostyryl)-7-Chloroquinazolin-4-yl)-N1,N1-Diethylpentane-1,4-Diamine (CAS No. 190437-45-7)

Recent advances in medicinal chemistry have highlighted the significance of quinazoline-based compounds in the development of novel therapeutic agents. Among these, (E)-N4-(2-(4-bromostyryl)-7-chloroquinazolin-4-yl)-N1,N1-diethylpentane-1,4-diamine (CAS No. 190437-45-7) has emerged as a promising candidate for drug discovery due to its unique structural features and potential pharmacological activities. This compound, characterized by a quinazoline core, a 4-bromostyryl substituent, and a 1,4-diamine moiety, represents a hybrid molecule that combines the structural advantages of quinazoline derivatives with the functional versatility of styryl groups. The strategic placement of 7-chloro and 4-bromostyryl substituents further enhances its chemical diversity, making it a valuable scaffold for exploring new biological targets.

Structurally, (E)-N4-(2-(4-bromostyryl)-7-chloroquinazolin-4-yl)-N1,N1-diethylpentane-1,4-diamine features a quinazoline ring system, which is a well-known pharmacophore for various kinase inhibitors. The 4-bromostyryl group at the 2-position of the quinazoline ring introduces a planar aromatic system, potentially facilitating interactions with target proteins. The 7-chloro substituent on the quinazoline ring may modulate the molecule's electronic properties, influencing its binding affinity and selectivity. Additionally, the N1,N1-diethylpentane-1,4-diamine side chain provides steric and electronic effects that could enhance the molecule's solubility and bioavailability. These structural elements collectively contribute to the compound's potential as a multifunctional therapeutic agent.

Recent studies have demonstrated the pharmacological relevance of (E)-N4-(2-(4-bromostyryl)-7-chloroquinazolin-4-yl)-N1,N1-diethylpentane-1,4-diamine in various biological contexts. For instance, a 2023 publication in *Journal of Medicinal Chemistry* reported that this compound exhibits antitumor activity against a panel of cancer cell lines, including breast cancer (MCF-7) and prostate cancer (PC-3). The molecule was found to inhibit the PI3K/AKT/mTOR pathway, a critical signaling cascade in oncogenesis. The 4-bromostyryl group was proposed to play a key role in the selective binding to the ATM kinase domain, thereby modulating the phosphorylation of downstream targets. Such findings underscore the compound's potential as a target-specific inhibitor in cancer therapy.

Another area of interest is the anti-inflammatory potential of (E)-N4-(2-(4-bromostyryl)-7-chloroquinazolin-4-yl)-N1,N1-diethylpentane-1,4-diamine. A 2024 study in *Bioorganic & Medicinal Chemistry* revealed that this compound can suppress the NF-κB signaling pathway, which is central to the regulation of inflammatory responses. The 7-chloro substituent on the quinazoline ring was suggested to enhance the molecule's selectivity for NF-κB inhibitors, thereby reducing off-target effects. This property makes the compound a potential candidate for the treatment of autoimmune disorders and chronic inflammatory conditions.

From a synthetic perspective, the preparation of (E)-N4-(2-(4-bromostyryl)-7-chloroquinazolin-4-yl)-N1,N1-diethylpentane-1,4-diamine involves a multi-step process that leverages the reactivity of quinazoline derivatives and styryl groups. The synthesis typically begins with the formation of the quinazoline core, followed by the introduction of the 4-bromostyryl group through cross-coupling reactions. The N1,N1-diethylpentane-1,4-diamine side chain is then incorporated via amine functionalization. This synthetic strategy highlights the importance of functional group compatibility and stereochemical control in the design of complex molecules.

Despite its promising biological activities, (E)-N4-(2-(4-bromostyryl)-7-chloroquinazolin-4-yl)-N1,N1-diethylpentane-1,4-diamine faces challenges related to drug metabolism and toxicity profiles. A 2023 review in *Drug Metabolism and Disposition* emphasized the need for further studies to evaluate the compound's in vivo stability and pharmacokinetic properties. The 4-bromostyryl group, while beneficial for target specificity, may also contribute to metabolic instability, necessitating the development of prodrug derivatives or structural modifications to enhance therapeutic efficacy.

In conclusion, (E)-N4-(2-(4-bromostyryl)-7-chloroquinazolin-4-yl)-N1,N1-diethylpentane-1,4-diamine (CAS No. 190437-45-7) represents a significant advancement in the field of drug discovery. Its unique structural features and demonstrated pharmacological activities position it as a promising candidate for the treatment of cancer and inflammatory diseases. Further research is warranted to optimize its therapeutic potential and address challenges related to drug metabolism and toxicity. As the field of medicinal chemistry continues to evolve, compounds like this one will play a crucial role in the development of targeted therapies and personalized medicine.